Cas no 2138530-31-9 (1-chloro-3-(1-cyclopropoxy-2-iodoethyl)benzene)

• Product Name: 1-chloro-3-(1-cyclopropoxy-2-iodoethyl)benzene
• CAS No: 2138530-31-9
• MF: C₁₁H₁₂ClIO
• MW: 322.569854736328
• CID: 6330018
• PubChem ID: 165953507
• Update Time: 2025-05-20

1-chloro-3-(1-cyclopropoxy-2-iodoethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 1-chloro-3-(1-cyclopropoxy-2-iodoethyl)benzene
• EN300-1136972
• 2138530-31-9

• Inchi： 1S/C11H12ClIO/c12-9-3-1-2-8(6-9)11(7-13)14-10-4-5-10/h1-3,6,10-11H,4-5,7H2
• InChI Key： IQMQRXJGSSGZRK-UHFFFAOYSA-N
• SMILES： ICC(C1C=CC=C(C=1)Cl)OC1CC1

Computed Properties

• Exact Mass: 321.96214g/mol
• Monoisotopic Mass: 321.96214g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 9.2Ų

Additional information on 1-chloro-3-(1-cyclopropoxy-2-iodoethyl)benzene

Comprehensive Overview of 1-Chloro-3-(1-cyclopropoxy-2-iodoethyl)benzene (CAS No. 2138530-31-9): Properties, Applications, and Industry Insights

1-Chloro-3-(1-cyclopropoxy-2-iodoethyl)benzene (CAS No. 2138530-31-9) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural features. This halogenated benzene derivative combines a cyclopropyl ether moiety with an iodoethyl side chain, making it a versatile intermediate for synthesizing complex molecules. Its molecular formula, C₁₁H₁₂ClIO, and weight of 322.57 g/mol reflect its potential for selective functionalization.

Recent studies highlight the growing demand for halogenated aromatic compounds like 1-chloro-3-(1-cyclopropoxy-2-iodoethyl)benzene in drug discovery. The compound’s iodine substituent enables cross-coupling reactions (e.g., Suzuki-Miyaura or Sonogashira couplings), which are critical for creating carbon-carbon bonds in API development. Researchers particularly value its cyclopropoxy group for conformational restriction, a strategy used to enhance target binding affinity in neurology and oncology therapeutics.

From a synthetic chemistry perspective, CAS 2138530-31-9 serves as a building block for chiral intermediates. Its stereocenter at the iodoethyl carbon allows asymmetric synthesis applications, aligning with the pharmaceutical industry’s focus on enantioselective catalysis. Analytical data (e.g., NMR, HPLC) confirm its stability under inert conditions, though storage at 2–8°C is recommended to prevent potential degradation of the iodo functional group.

Environmental and regulatory trends have spurred interest in sustainable derivatives of 1-chloro-3-(1-cyclopropoxy-2-iodoethyl)benzene. Green chemistry initiatives explore solvent-free reactions or biocatalysis to modify its structure, addressing concerns about halogen waste. Meanwhile, computational chemists utilize this compound in QSAR modeling to predict bioactivity, leveraging its balanced lipophilicity (LogP ≈ 3.2) and polar surface area (45 Ų).

In material science, the compound’s benzene core enables π-stacking interactions for organic semiconductor research. Patent analyses reveal its use in photoactive layers for OLEDs, where the chloro and iodo substituents modulate electron transport properties. Such applications align with the global push for energy-efficient displays, making CAS 2138530-31-9 relevant to next-gen electronics.

Supply chain dynamics for 1-chloro-3-(1-cyclopropoxy-2-iodoethyl)benzene reflect broader chemical industry challenges. Custom synthesis providers emphasize scalable routes via Grignard reactions or electrophilic iodination, while ensuring compliance with REACH and TSCA regulations. Pricing trends correlate with iodine availability, prompting research into recycling protocols for iodine-containing byproducts.

Future directions include exploring 1-chloro-3-(1-cyclopropoxy-2-iodoethyl)benzene in PROTACs (proteolysis-targeting chimeras) and covalent inhibitors. Its reactive handles (Cl, I) facilitate linker conjugation, a hot topic in targeted protein degradation therapies. As analytical techniques like cryo-EM advance, structural studies of this compound’s target complexes may unlock new therapeutic avenues.